(R)-2-Amino-4-bromobutanoic acid

• IUPAC Name: (2R)-2-amino-4-bromobutanoic acid
• InChI: InChI=1S/C4H8BrNO2/c5-2-1-3(6)4(7)8/h3H,1-2,6H2,(H,7,8)/t3-/m1/s1
• InChI Key: LMYNKFDVIZBWDF-GSVOUGTGSA-N
• Canonical SMILES: C(CBr)C(C(=O)O)N
• Isomeric SMILES: C(CBr)[C@H](C(=O)O)N
• Molecular Formula: C4H8BrNO2
• DSSTOX Substance ID: DTXSID30363751
• Molecular Weight: 182.02 g/mol
• CAS RN: 205524-62-5

Description

Amino acids are organic compounds that combine to form proteins. They are essential to life and serve as the building blocks for proteins. The term “R” in “®-2-Amino-4-bromobutanoic acid” refers to the configuration of the molecule, indicating that it is a chiral molecule.

Molecular Structure Analysis

Amino acids have a basic structure that includes a central carbon atom, also known as the alpha carbon, attached to an amino group, a carboxyl group, a hydrogen atom, and a variable side chain (R group). The specific structure of “®-2-Amino-4-bromobutanoic acid” would be determined by its R group.

Chemical Reactions Analysis

Amino acids can undergo various chemical reactions, including peptide bond formation, acid-base reactions, and redox reactions. The specific reactions that “®-2-Amino-4-bromobutanoic acid” can undergo would depend on its unique structure and properties.

Physical And Chemical Properties Analysis

Amino acids have specific physical and chemical properties, including solubility, melting point, and isoelectric point, which are determined by their structure. The properties of “®-2-Amino-4-bromobutanoic acid” would depend on its specific structure.

Scientific Research Applications

Synthesis and Chemical Modification

(R)-2-Amino-4-bromobutanoic acid is used as a precursor in the synthesis of non-natural amino acids with basic or heterocyclic side chains. It has been prepared from N-Boc-glutamic acid α tert-butyl ester, and the double tert-butyl protection is crucial to prevent partial racemisation during the process. This compound is versatile in reacting with different nitrogen, oxygen, and sulfur nucleophiles to yield a variety of amino acids (Ciapetti, Falorni, Mann, & Taddei, 1998).

Biocatalysis and Enantioselective Synthesis

The compound plays a role in the stereoselective synthesis of amino acids like (S)- and (R)-2-amino-4-hydroxybutanoic acid, which are important as chiral building blocks in drug development. A systems biocatalysis approach, involving the coupling of an aldol reaction with a transamination process, is employed for its synthesis, using enzymes like a class II pyruvate aldolase from E. coli and transaminases (Hernández et al., 2017).

Novel Amino Acid Derivatives

It is instrumental in producing a series of unique α-amino acids through nucleophilic substitution. These include basic, acidic, or neutral amino acids, multifunctional amino acids for cross-linked peptides or dendrimers, and conformationally constrained peptides (Ciapetti, Mann, Shoenfelder, & Taddei, 1998).

Fluoro-α-amino Acids Synthesis

(R)-2-Amino-4-bromobutanoic acid is involved in the stereoselective synthesis of γ- and δ-fluoro-α-amino acids. These compounds are synthesized by diastereoselective alkylation of specific glycine ester imines, followed by deprotection processes. Such compounds have significant implications in chemical synthesis and biochemical studies (Kröger & Haufe, 1997; Laue, Kröger, Wegelius, & Haufe, 2000).

Enantiopure β-Hydroxy-acid Derivatives

It is used in the synthesis of enantiomerically pure β-hydroxy-acid derivatives. The process involves substitutions and chain elongations at specific positions, followed by simultaneous reductive debromination and hydrogenation (Noda & Seebach, 1987).

Safety and Hazards

The safety and hazards associated with an amino acid would depend on its specific structure. Some amino acids may be harmful if ingested or inhaled in large amounts, or may cause skin or eye irritation.

Future Directions

Research into amino acids is ongoing, with potential future directions including the development of new synthesis methods, the study of their role in disease, and their use in therapeutics.